1-ethyl-7-methyl-3-(7-(o-tolyl)-1,4-thiazepane-4-carbonyl)-1,8-naphthyridin-4(1H)-one

• IUPAC Name: 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,8-naphthyridin-4-one
• InChI: InChI=1S/C24H27N3O2S/c1-4-26-15-20(22(28)19-10-9-17(3)25-23(19)26)24(29)27-12-11-21(30-14-13-27)18-8-6-5-7-16(18)2/h5-10,15,21H,4,11-14H2,1-3H3
• InChI Key: ROSMVAAAOGANPZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=C1N=C(C=C2)C)C(=O)N3CCC(SCC3)C4=CC=CC=C4C
• Molecular Formula: C24H27N3O2S
• Molecular Weight: 421.6 g/mol

Description

1-ethyl-7-methyl-3-(7-(o-tolyl)-1,4-thiazepane-4-carbonyl)-1,8-naphthyridin-4(1H)-one is a useful research compound. Its molecular formula is C24H27N3O2S and its molecular weight is 421.56. The purity is usually 95%.
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Scientific Research Applications

Photochemical Studies

1-Ethyl-7-methyl-3-(7-(o-tolyl)-1,4-thiazepane-4-carbonyl)-1,8-naphthyridin-4(1H)-one, due to its structural complexity and interesting chemical properties, can be a valuable compound in photochemical studies. Research on similar naphthyl-based compounds has shown that they undergo various photochemical reactions, such as photolysis, leading to the formation of radical pairs and ion pairs, as studied in substituted 1-naphthylmethyl esters (Decosta & Pincock, 1993).

Conformational Analysis

Compounds containing naphthyridin structures are often the subject of conformational analysis studies. These studies help in understanding the dynamic behavior of molecules in various environments. The conformational equilibria of naphthalene derivatives, for example, provide insights into the structural and conformational features of these compounds (Kamada & Yamamoto, 1979).

Synthesis and Characterization

The synthesis and characterization of naphthyridin derivatives are essential for exploring their potential applications in various fields, including material science and medicinal chemistry. Studies on similar compounds, such as ethyl-7-methyl-3-(naphthalen-2-yl)-5-phenyl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate derivatives, have been conducted to understand their physicochemical and spectral features (Patel & Patel, 2017).

Pyrolysis Studies

The study of pyrolysis reactions of naphthyridin derivatives can be relevant for understanding the decomposition mechanisms in various industrial processes. Research on similar compounds, like 1-ethylnaphthalene, has shed light on the formation of polycyclic aromatic hydrocarbons (PAHs) and soot in fuel combustion (Yang, Lu, & Chai, 2009).

Photoisomerization Research

The study of photoisomerization in compounds containing naphthyridin moieties can provide insights into their potential use in light-sensitive materials. Similar research on cis-1,2-di(1-methyl-2-naphthyl)ethene has explored the mechanisms and kinetics of photoisomerization processes (Redwood et al., 2015).